Cas no 1017183-06-0 (2-methyl-3-(pyridin-2-yl)propanoic acid)
2-Methyl-3-(pyridin-2-yl)propanoic acid is a pyridine-substituted propanoic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methyl group at the 2-position and a pyridinyl moiety at the 3-position, contributing to its unique reactivity and binding properties. This compound may serve as a versatile intermediate in the synthesis of biologically active molecules, including ligands for metal coordination or building blocks for drug discovery. The presence of both carboxylic acid and pyridine functional groups enhances its utility in heterocyclic chemistry, enabling further derivatization. Its well-defined structure and purity make it suitable for precise synthetic applications in medicinal chemistry and material science.
1017183-06-0 structure
Product Name:2-methyl-3-(pyridin-2-yl)propanoic acid
CAS No:1017183-06-0
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD09894698
CID:1124153
PubChem ID:22939410
Update Time:2025-06-08
2-methyl-3-(pyridin-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- a-methyl-2-Pyridinepropanoic acid
- alpha-Methyl-2-pyridinepropanoic acid
- 2-Methyl-3-(pyridin-2-yl)propanoic acid
- 2-Methyl-3-pyridin-2-yl-propionic acid
- SB53823
- F14472
- 2-methyl-3-(pyridin-2-yl)propanoicacid
- SCHEMBL266499
- AMY16219
- 2-methyl-3-pyridin-2-ylpropanoic acid
- 1017183-06-0
- CS-0090422
- AKOS006311148
- 2-Pyridinepropanoic acid, alpha-methyl-
- BIYFVBMEOCFXNA-UHFFFAOYSA-N
- DB-360128
- EN300-320992
- BS-14185
- (+/-)-2-Methyl-3-pyridin-2-yl-propionic acid
- MFCD09894698
- 2-methyl-3-(pyridin-2-yl)propanoic acid
-
- MDL： MFCD09894698
- Inchi： 1S/C9H11NO2/c1-7(9(11)12)6-8-4-2-3-5-10-8/h2-5,7H,6H2,1H3,(H,11,12)
- InChI Key： BIYFVBMEOCFXNA-UHFFFAOYSA-N
- SMILES： OC(C(C)CC1C=CC=CN=1)=O
Computed Properties
- Exact Mass: 165.078979g/mol
- Monoisotopic Mass: 165.078979g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 165.19g/mol
- XLogP3: 1.2
- Topological Polar Surface Area: 50.2Ų
2-methyl-3-(pyridin-2-yl)propanoic acid Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Chemenu | CM294932-1g |
2-Methyl-3-(pyridin-2-yl)propanoic acid |
1017183-06-0 | 95% | 1g |
$505 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A91770-1g |
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| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A91770-100mg |
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1017183-06-0 | 95% | 100mg |
¥396.0 | 2021-09-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A91770-250mg |
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| Alichem | A029197463-1g |
2-Methyl-3-(pyridin-2-yl)propanoic acid |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IM263-250mg |
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1017183-06-0 | 95+% | 250mg |
1668CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IM263-100mg |
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| eNovation Chemicals LLC | Y0998990-1g |
a-methyl-2-Pyridinepropanoic acid |
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| eNovation Chemicals LLC | D503034-1g |
a-methyl-2-Pyridinepropanoic acid |
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| eNovation Chemicals LLC | D503034-5g |
a-methyl-2-Pyridinepropanoic acid |
1017183-06-0 | 97% | 5g |
$1250 | 2024-07-28 |
2-methyl-3-(pyridin-2-yl)propanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
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(CAS:1017183-06-0)2-methyl-3-(pyridin-2-yl)propanoic acid
Order Number:A929058
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:56
Price ($):150.0
Email:sales@amadischem.com
2-methyl-3-(pyridin-2-yl)propanoic acid Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1017183-06-0)2-methyl-3-(pyridin-2-yl)propanoic acid
Purity:99%
Quantity:1g
Price ($):150.0